Cas no 1256255-94-3 (6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine)

6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine is a heterocyclic compound featuring a benzoxazine core substituted with bromine and fluorine at the 6- and 8-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzoxazine scaffold contributes to its stability and potential bioactivity, particularly in CNS-targeted drug discovery. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications. This compound is particularly suited for medicinal chemistry efforts requiring selective functionalization of aromatic systems.

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine structure

1256255-94-3 structure

Product Name:6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine

CAS No:1256255-94-3

MF:C₈H₇BrFNO

MW:232.049684762955

MDL:MFCD20441897

CID:1025030

PubChem ID:54758737

Update Time:2025-05-28

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
- 6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine
- 1256255-94-3
- AKOS015888597
- MFCD20441897
- AS-43390
- A890148
- A1-23776
- SCHEMBL13035938
- DB-169886
- EN300-3034647
- 2H-1,4-Benzoxazine, 6-bromo-8-fluoro-3,4-dihydro-
- CS-0209191
- DTXSID20716494
- 6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine
- MDL： MFCD20441897
- Inchi： 1S/C8H7BrFNO/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h3-4,11H,1-2H2
- InChI Key： HPXAPSFLFJWDJH-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)NCCO2)F

Computed Properties

Exact Mass: 230.97000
Monoisotopic Mass: 230.96950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 2.53050

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	211484-250mg	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine	1256255-94-3	95%	250mg	￡250.00	2022-03-01
Fluorochem	211484-1g	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine	1256255-94-3	95%	1g	￡563.00	2022-03-01
TRC	B681520-10mg	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine	1256255-94-3		10mg	$ 50.00	2022-06-06
TRC	B681520-50mg	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine	1256255-94-3		50mg	$ 135.00	2022-06-06
TRC	B681520-100mg	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[B][1,4]oxazine	1256255-94-3		100mg	$ 210.00	2022-06-06
Chemenu	CM133640-1g	6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine	1256255-94-3	95%	1g	$371	2021-06-09
Alichem	A019094355-1g	6-Bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine	1256255-94-3	95%	1g	$699.00	2023-09-03
Chemenu	CM133640-1g	6-bromo-8-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine	1256255-94-3	95%	1g	$***	2023-04-03
abcr	AB311239-250 mg	6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96%	1256255-94-3		250MG	€333.00	2022-03-25
abcr	AB311239-1 g	6-Bromo-8-fluoro-3,4-dihydro-2H-1,4-benzoxazine; 96%	1256255-94-3		1g	€710.50	2022-03-25

6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1256255-94-3)6-Bromo-8-fluoro-3,4-dihydro-2H-benzoB1,4oxazine

Order Number:A890148

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:31

Price ($):2812.0

Email:sales@amadischem.com

Product Official Link

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